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Compound of Interest

Compound Name: Chymostatin C

Cat. No.: B15592919 Get Quote

Essential Safety and Handling of Chymostatin C
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory reagents is paramount. This document provides immediate and essential

safety and logistical information for the protease inhibitor, Chymostatin C.

Personal Protective Equipment (PPE)
When handling Chymostatin C, a comprehensive approach to personal protection is

necessary to minimize exposure and ensure a safe laboratory environment. The following table

summarizes the required personal protective equipment.
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Protection Type Specification Standard/Regulation

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended when there is a

risk of splashing.

EN166 (EU) or OSHA 29 CFR

1910.133 (US)[1][2]

Skin Protection

Chemical-resistant gloves. A

complete protective suit is

recommended to prevent skin

contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN149 approved

respirator should be used if

exposure limits are exceeded,

if irritation is experienced, or

when handling the powder

outside of a fume hood.

NIOSH/MSHA (US) or EN149

(EU)[1]

Operational Plan: Safe Handling Procedure
Chymostatin C should be handled with care in a controlled laboratory setting. Adherence to

the following procedural steps will help ensure safe usage.

1. Engineering Controls:

Always handle Chymostatin C within a certified chemical fume hood to avoid the inhalation

of dust or aerosols.[1][2]

Ensure a safety shower and eyewash station are readily accessible.[1][2]

2. Preparation of Stock Solutions:

Chymostatin C is a crystalline solid.[3]

To prepare a stock solution, dissolve Chymostatin C in a suitable solvent such as Dimethyl

Sulfoxide (DMSO), where it is soluble at approximately 10 mg/mL.[3]
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Caution: DMSO can facilitate the absorption of substances through the skin.[4] Always wear

appropriate gloves and handle with care.

For aqueous buffers, it is recommended to first dissolve Chymostatin C in DMSO and then

dilute with the aqueous buffer. The solubility in a 1:1 DMSO:PBS (pH 7.2) solution is

approximately 0.5 mg/mL.[3]

Aqueous solutions are not recommended for storage for more than one day.[3]

3. Experimental Use:

The recommended working concentration for Chymostatin C is typically in the range of 6 to

60 µg/mL (10 to 100 µM).[4]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly sealed when not in use.[2]

Store the solid product at -20°C.[1][3]

Disposal Plan: Waste Management
Proper disposal of Chymostatin C and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Unused Product and Contaminated Waste:

All waste materials, including unused Chymostatin C and contaminated consumables (e.g.,

pipette tips, tubes, gloves), should be collected in a designated and properly labeled

hazardous waste container.

Dispose of the waste through an approved waste disposal facility, following all federal, state,

and local regulations.[1]

2. Contaminated Packaging:

Dispose of the original container and any unused contents in accordance with federal, state,

and local requirements.[1]
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3. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[1]

Wear the appropriate PPE as outlined above.

Cover the spill with an absorbent material.

Using non-sparking tools, carefully sweep up the material and place it into a suitable

container for disposal.[1][2]

Decontaminate the spill site with a 10% caustic solution and allow the area to ventilate

completely before resuming work.[1][2]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek medical attention.[1]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Workflow for Safe Handling of Chymostatin C
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Safe Handling and Disposal Workflow for Chymostatin C

Preparation

Experimentation

Disposal

Spill Response

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh Chymostatin C

Dissolve in DMSO or other suitable solvent

Use in Experiment

Store Stock Solution at -20°C

If applicable

Collect all waste (solid and liquid)

Dispose as Hazardous Waste

Spill Occurs

Evacuate and Ventilate

Absorb Spill

Collect Material

Decontaminate Area

Dispose of Spill Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15592919?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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